Cas no 2034324-54-2 (N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-2-[4-(trifluoromethoxy)phenyl]acetamide)

• Product Name: N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-2-[4-(trifluoromethoxy)phenyl]acetamide
• CAS No: 2034324-54-2
• MF: C₁₈H₁₅F₃N₄O₃
• MW: 392.331914186478
• CID: 5551075
• Update Time: 2025-05-26

N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-2-[4-(trifluoromethoxy)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-oxo-1,2,3-benzotriazin-3-yl)ethyl]-2-[4-(trifluoromethoxy)phenyl]acetamide
• N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-2-[4-(trifluoromethoxy)phenyl]acetamide

• Inchi： 1S/C18H15F3N4O3/c19-18(20,21)28-13-7-5-12(6-8-13)11-16(26)22-9-10-25-17(27)14-3-1-2-4-15(14)23-24-25/h1-8H,9-11H2,(H,22,26)
• InChI Key： OCKCKYIZUNBPLG-UHFFFAOYSA-N
• SMILES： C(NCCN1C(=O)C2=CC=CC=C2N=N1)(=O)CC1=CC=C(OC(F)(F)F)C=C1

Additional information on N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-2-[4-(trifluoromethoxy)phenyl]acetamide

N-[2-(4-Oxo-3,4-Dihydro-1,2,3-Benzotriazin-3-Yl)Ethyl]-2-[4-(Trifluoromethoxy)Phenyl]Acetamide: A Comprehensive Overview

The compound with CAS No 2034324-54-2, known as N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-2-[4-(trifluoromethoxy)phenyl]acetamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery and material science applications.

The molecular structure of this compound is characterized by a benzotriazine ring system fused with an acetamide group. The benzotriazine moiety (1,2,3-benzotriazine) is a heterocyclic aromatic system that contributes to the compound's stability and reactivity. The presence of the trifluoromethoxy group (-O-CF₃) attached to the phenyl ring introduces electron-withdrawing effects, enhancing the compound's electronic properties and making it suitable for various applications in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using environmentally friendly methodologies. Researchers have employed catalytic asymmetric synthesis and microwave-assisted reactions to optimize the production process. These methods not only improve yield but also reduce the environmental footprint associated with traditional synthetic routes.

From a pharmacological perspective, this compound has shown potential as a lead molecule in drug discovery programs targeting various diseases. Preclinical studies have demonstrated its ability to modulate key biological pathways involved in inflammation and neurodegenerative disorders. The trifluoromethoxy group plays a crucial role in enhancing the compound's bioavailability and pharmacokinetic properties.

In addition to its pharmacological applications, this compound has found utility in material science as a precursor for advanced materials such as high-performance polymers and optoelectronic devices. Its unique electronic properties make it an ideal candidate for applications in organic electronics.

As research on this compound continues to evolve, it is anticipated that new insights into its structure-function relationships will emerge. These findings will undoubtedly pave the way for innovative applications across multiple disciplines.